Cas no 1261493-86-0 (4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261493-86-0
• MF: C₁₄H₈F₆O
• MW: 306.203145027161
• CID: 4790281
• Update Time: 2025-06-10

4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H8F6O/c15-11-7-8(5-6-12(11)21-13(16)17)9-3-1-2-4-10(9)14(18,19)20/h1-7,13H
• InChI Key： RFDOUWKFDXMVMB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=C(C=1)F)OC(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 5.5
• Topological Polar Surface Area: 9.2

Additional information on 4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl

Professional Introduction to Compound with CAS No 1261493-86-0 and Product Name: 4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl

The compound identified by the CAS number 1261493-86-0 and the product name 4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl represents a significant advancement in the field of pharmaceutical chemistry. This biphenyl derivative, characterized by its unique fluorinated substituents, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of difluoromethoxy, fluoro, and trifluoromethyl groups, contribute to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The compound in question, with its meticulously designed fluorine-containing moieties, aligns well with this trend. The difluoromethoxy group at the 4-position introduces a polar nature to the molecule, facilitating interactions with biological targets, while the fluoro and trifluoromethyl groups at the 3-position and 2'-position respectively contribute to lipophilicity and electronic modulation. Such structural attributes are often exploited to optimize drug-like properties.

Recent studies have highlighted the role of biphenyl derivatives in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific configuration of 4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl positions it as a promising scaffold for designing novel therapeutic agents. For instance, its ability to engage with biological receptors through both hydrophobic and hydrophilic interactions makes it an attractive candidate for small-molecule drug discovery. The fluorine atoms, in particular, play a crucial role in modulating the electronic distribution of the molecule, which can influence its binding affinity and selectivity.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of multiple fluorine atoms necessitates precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to construct the desired framework. The successful synthesis of 4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl underscores the progress made in synthetic methodologies that enable the creation of complex molecular architectures.

From a pharmacological perspective, the compound exhibits intriguing properties that warrant further investigation. Preliminary computational studies suggest that it may interact with target proteins through multiple binding sites, enhancing its potential as a lead compound. Additionally, its stability under various physiological conditions makes it a viable candidate for further development into a drug candidate. The presence of fluorine atoms also lends itself to structural diversity through derivatization, allowing chemists to fine-tune its pharmacological profile.

In conclusion, 4-(Difluoromethoxy)-3-fluoro-2'-(trifluoromethyl)biphenyl represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to evolve, compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.